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Compound of Interest

Compound Name: 4-Amino-5-bromonicotinic acid

Cat. No.: B1287460 Get Quote

For researchers and professionals in the field of drug development and medicinal chemistry, a

nuanced understanding of how subtle molecular modifications impact the overall structural and

electronic properties of a molecule is paramount. This guide provides a detailed comparative

analysis of 4-Amino-5-bromonicotinic acid and 5-bromonicotinic acid, highlighting the

influence of the amino group on the pyridine ring system. The inclusion of an amino group at

the 4-position introduces significant changes to the molecule's electronic distribution, hydrogen

bonding capabilities, and overall reactivity, which are critical considerations in the design of

novel pharmaceutical agents.

Physicochemical Properties: A Head-to-Head
Comparison
The introduction of an amino group at the 4-position in 5-bromonicotinic acid to form 4-Amino-
5-bromonicotinic acid results in notable shifts in its fundamental physicochemical properties.

These differences, summarized in the table below, can significantly influence the

pharmacokinetic and pharmacodynamic profiles of drug candidates derived from these

scaffolds.
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Property
4-Amino-5-bromonicotinic
acid

5-bromonicotinic acid

Molecular Formula C₆H₅BrN₂O₂ C₆H₄BrNO₂

Molecular Weight 217.02 g/mol 202.01 g/mol

Melting Point Not available 178 - 180 °C

pKa (predicted) 3.08 ± 0.10 Not available

LogP (predicted) 1.1245 1.54230

Appearance Solid Off-white, odorless powder

Solubility Not available
Slightly soluble in DMSO and

Methanol

Structural and Electronic Visualization
The key structural difference between the two molecules is the presence of an amino group at

the 4-position of the pyridine ring in 4-Amino-5-bromonicotinic acid. This substitution has a

profound effect on the electronic nature of the aromatic system.
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Molecular Structure Comparison

4-Amino-5-bromonicotinic acid

5-bromonicotinic acid

mol1

mol2

 

X-ray Crystallography Workflow

Single Crystal Growth

X-ray Diffraction Data Collection

Structure Solution (e.g., Direct Methods)

Structure Refinement

Validation and Analysis (e.g., CheckCIF)

Final Crystal Structure
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Synthetic Pathways

Nicotinic Acid

Bromination

Carboxylation 5-bromonicotinic acid

4-Aminopyridine

4-Amino-5-bromonicotinic acid

Click to download full resolution via product page
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bromonicotinic Acid vs. 5-bromonicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1287460#structural-analysis-of-4-amino-5-
bromonicotinic-acid-vs-5-bromonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

